Cas no 61190-76-9 (Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-)

• Product Name: Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-
• CAS No: 61190-76-9
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 489115
• PubChem ID: 2753221
• Update Time: 2025-04-19

Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 0032124
• A0689
• AC1MBMVB
• AC1Q2G1Q
• CTK2E5331
• MolPort-001-819-397
• T5804960
• Z44584199
• AKOS001133940
• SR-01000072113
• 61190-76-9
• SR-01000072113-1
• 1,1'-(4-METHYL-1,3-PHENYLENE)BIS(3-FURFURYLUREA)
• DTXSID20372973
• SCHEMBL23135802
• CS-0280064
• 1-(furan-2-ylmethyl)-3-[3-(furan-2-ylmethylcarbamoylamino)-4-methylphenyl]urea
• 1,1'-(4-Methyl-1,3-phenylene)bis(3-(furan-2-ylmethyl)urea)
• Urea, N,N''-(4-methyl-1,3-phenylene)bis[N'-(2-furanylmethyl)-

• MDL： MFCD00020944
• Inchi： 1S/C19H20N4O4/c1-13-6-7-14(22-18(24)20-11-15-4-2-8-26-15)10-17(13)23-19(25)21-12-16-5-3-9-27-16/h2-10H,11-12H2,1H3,(H2,20,22,24)(H2,21,23,25)
• InChI Key： XZDGGCCZNZTTHU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC(NC1C=C(C=CC=1C)NC(NCC1=CC=CO1)=O)=O

Computed Properties

• Exact Mass: 368.1486
• Monoisotopic Mass: 368.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas